molecular formula C7H7ClF3N B6188238 2-(difluoromethyl)-4-fluoroaniline hydrochloride CAS No. 2639457-48-8

2-(difluoromethyl)-4-fluoroaniline hydrochloride

Cat. No.: B6188238
CAS No.: 2639457-48-8
M. Wt: 197.58 g/mol
InChI Key: OSMHXKKURAIXPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(difluoromethyl)-4-fluoroaniline hydrochloride is a chemical compound with the CAS Number: 1422344-12-4 . It has a molecular weight of 179.6 . The IUPAC name for this compound is 2-(difluoromethyl)aniline hydrochloride . It is typically stored at a temperature of -10 degrees . The compound is usually in the form of a powder .


Physical and Chemical Properties Analysis

This compound is a powder . It has a molecular weight of 179.6 . The compound is typically stored at a temperature of -10 degrees . Unfortunately, other specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the retrieved data.

Safety and Hazards

The safety information available indicates that 2-(difluoromethyl)-4-fluoroaniline hydrochloride may cause skin irritation (H315) and is classified under GHS07 . The precautionary statements include avoiding breathing mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .

Future Directions

While specific future directions for 2-(difluoromethyl)-4-fluoroaniline hydrochloride are not mentioned, research into difluoromethyl-containing compounds is ongoing. For instance, there is interest in the development of safer and more effective formulations of difluoromethylornithine (DFMO), a well-known inhibitor of ornithine decarboxylase . This could potentially involve the design of new analogues, including those containing a 2-(difluoromethyl)-4-fluoroaniline moiety.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(difluoromethyl)-4-fluoroaniline hydrochloride involves the reaction of 2-(difluoromethyl)benzonitrile with hydrogen fluoride gas to form 2-(difluoromethyl)-4-fluorobenzonitrile, which is then reduced with hydrogen gas and palladium on carbon catalyst to yield 2-(difluoromethyl)-4-fluoroaniline. The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": [ "2-(difluoromethyl)benzonitrile", "Hydrogen fluoride gas", "Hydrogen gas", "Palladium on carbon catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: React 2-(difluoromethyl)benzonitrile with hydrogen fluoride gas in the presence of a catalyst to form 2-(difluoromethyl)-4-fluorobenzonitrile.", "Step 2: Reduce 2-(difluoromethyl)-4-fluorobenzonitrile with hydrogen gas and palladium on carbon catalyst to yield 2-(difluoromethyl)-4-fluoroaniline.", "Step 3: React 2-(difluoromethyl)-4-fluoroaniline with hydrochloric acid to form the hydrochloride salt of 2-(difluoromethyl)-4-fluoroaniline." ] }

CAS No.

2639457-48-8

Molecular Formula

C7H7ClF3N

Molecular Weight

197.58 g/mol

IUPAC Name

2-(difluoromethyl)-4-fluoroaniline;hydrochloride

InChI

InChI=1S/C7H6F3N.ClH/c8-4-1-2-6(11)5(3-4)7(9)10;/h1-3,7H,11H2;1H

InChI Key

OSMHXKKURAIXPN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)C(F)F)N.Cl

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.